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The table below summarizes the basic identifying information and key quantitative data for pivaloyl

cyanide, which is essential for any laboratory procedure.

Property Specification

CAS Number 42867-40-3 [1]

Molecular Formula C6H9NO [1]

Molecular Weight 111.14 g/mol [1]

Boiling Point 121-125 °C [2]

Recommended Storage 2-8°C (Refrigerator) [1]

Synthesis and General Purification Workflow

Based on a synthesis example, fractional distillation is the primary method for purifying pivaloyl cyanide

after its formation [2]. The workflow below outlines the key stages from reaction to pure product.
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In the referenced synthesis example, pivaloyl cyanide is produced from pivalic anhydride and trimethylsilyl

cyanide with a catalytic amount of sodium cyanide. The crude product from this reaction is then worked up

and purified by distillation, yielding a high-purity product (98.9%) with a boiling point of 121-125°C [2].

Frequently Asked Questions

Here are answers to some common questions that might arise when working with this compound.

Q1: What is the most common method for purifying pivaloyl cyanide? A1: The standard method is

fractional distillation. The pure compound distills at a boiling point of 121-125°C [2]. This technique is
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effective for separating pivaloyl cyanide from common reaction byproducts and unreacted starting materials.

Q2: How should pivaloyl cyanide be stored? A2: It is recommended to store pivaloyl cyanide in a

refrigerator at 2-8°C to maintain its stability over time [1].

Q3: Are there any safety data sheets (SDS) or handling precautions specifically for this compound?

A3: The search results do not provide specific hazard information. It is critical to treat all cyanide-containing

compounds as highly toxic. You must consult a dedicated Safety Data Sheet (SDS) from a reputable

chemical supplier before handling. Acyl cyanides are generally toxic and must be used with appropriate

personal protective equipment (PPE) and within a certified fume hood.

Troubleshooting and Method Development Tips

Since explicit troubleshooting guides were not found, you can approach purification issues systematically:

Low Purity After Distillation: If the distilled product is not pure, consider the nature of the impurities.
Co-distilling impurities may require optimizing the distillation parameters (such as using a Vigreux

column or slower heating rates) or introducing a pre-distillation work-up step, like a water wash, to
remove specific byproducts.

Low Yield: This could be due to decomposition. Ensure that the distillation pot temperature is
controlled and not excessively high. Confirming the identity and purity of the starting materials for the

synthesis is also crucial.
Alternative Techniques: For very high purity requirements, or if distillation proves ineffective,

techniques like preparative HPLC could be explored. While not reported for this specific molecule,
general methods for purifying organic compounds using C18 columns and acetonitrile/water or

acetonitrile/buffer gradients could be adapted [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.chemicalbook.com/synthesis/pivaloyl-cyanide.htm
https://diyhpl.us/~bryan/irc/protocol-online/protocol-cache/hplc.html
https://www.smolecule.com/products/b774191#pivaloyl-cyanide-purification-methods
https://www.smolecule.com/products/b774191#pivaloyl-cyanide-purification-methods
https://www.smolecule.com/products/b774191#pivaloyl-cyanide-purification-methods
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s774191?utm_src=pdf-bulk
https://www.smolecule.com/products/s774191?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

